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Compound of Interest

Compound Name: Fenoxycarb

Cat. No.: B1672525 Get Quote

This guide provides immediate, procedural, and step-by-step information for the safe handling

and disposal of Fenoxycarb in a laboratory setting. It is designed to be a critical resource for

researchers, scientists, and drug development professionals, ensuring operational safety and

regulatory compliance.

Quantitative Safety Data
For quick reference, the following tables summarize key quantitative data for Fenoxycarb.

Toxicological Data
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Metric Value Species Notes

Acute Oral LD50 > 16,800 mg/kg Rat Moderately toxic.[1]

> 10,000 mg/kg Rat
Practically non-toxic.

[2][3]

> 5,000 mg/kg Rat

Acute Dermal LD50 > 5,000 mg/kg Rat [1]

> 2,000 mg/kg Rat
Slightly to practically

non-toxic.[2]

Acute Inhalation LC50 > 3,481 mg/m³ (4h) Rat

> 0.480 mg/L Rat
Moderate inhalation

toxicity.

Avian Oral LD50 > 3,000 mg/kg Mallard Duck
Practically non-toxic to

birds.

Avian Dietary LC50 11,574 ppm Bobwhite Quail
Practically non-toxic to

birds.

Fish LC50 (96h) 1.6 ppm Rainbow Trout
Moderately toxic to

fish.

1.86 ppm Bluegill
Moderately toxic to

fish.

9.4 mg/l Rainbow Trout

Aquatic Invertebrate

EC50
0.4 ppm Highly toxic.

0.15 - 2.2 ppm Estuarine/Marine
Highly to moderately

toxic.

Physical and Chemical Properties
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Property Value

Flash Point approx. 224°C (closed cup)

Flammability Non-flammable

Water Solubility Slightly water soluble

Hydrolysis Stability Stable at pH 3-9

Soil Persistence Tends not to be persistent

UN Number 3077

Personal Protective Equipment (PPE)
The use of appropriate PPE is the last line of defense against exposure. Always consult the

product's Safety Data Sheet (SDS) for specific requirements.

Required PPE for Handling Fenoxycarb:

Eye and Face Protection:

Chemical splash goggles are required.

For mixing or when splashing is possible, a face shield should be worn in addition to

goggles.

Hand Protection:

Wear chemical-resistant gloves. Due to a lack of specific testing data for Fenoxycarb,

impermeable and resistant gloves are recommended.

Elbow-length PVC or nitrile rubber gloves are generally suitable for pesticides.

Do not use leather or cotton gloves as they can absorb the chemical.

Body Protection:

Wear a long-sleeved shirt and long pants at a minimum.
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For tasks with a higher risk of contamination, such as mixing or handling concentrates,

wear coveralls.

An acid/chemical-resistant apron should be worn over other protective clothing when

mixing or decanting.

Footwear:

Wear chemical-resistant boots. Leather or canvas boots should not be used as they can

absorb pesticides.

Pants should be worn outside of boots to prevent chemicals from running inside.

Respiratory Protection:

Generally not required for normal handling. However, if dust or aerosols may be

generated, use a NIOSH/MSHA-approved respirator.

Operational Plan: Handling and Use Protocol
Adherence to a strict operational protocol is crucial for minimizing exposure and ensuring a

safe laboratory environment.

Pre-Handling Checklist:

Review Documentation: Read and understand the Safety Data Sheet (SDS) and any internal

standard operating procedures (SOPs) before beginning work.

Gather PPE: Ensure all necessary PPE is available, clean, and in good condition.

Prepare Workspace: Work in a well-ventilated area, preferably within a chemical fume hood.

Ensure the work area is clean and uncluttered.

Emergency Equipment: Confirm that a safety shower, eyewash station, and spill kit are

readily accessible.

Step-by-Step Handling Procedure:
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Don PPE: Put on all required personal protective equipment before handling the chemical.

Weighing and Measuring:

Handle Fenoxycarb, which is a solid, carefully to avoid creating dust.

If possible, weigh the substance within a fume hood or a ventilated balance enclosure.

Mixing and Diluting:

When mixing, always add the pesticide to the diluent (e.g., water), not the other way

around, to minimize splashing.

Keep containers below eye level during mixing to prevent splashes to the face.

Post-Handling:

Wash hands thoroughly with soap and water after handling and before eating, drinking, or

smoking.

Clean and decontaminate all equipment used.

Remove PPE carefully to avoid contaminating yourself. Wash reusable PPE after each

use.
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Standard Operating Procedure for Handling Fenoxycarb

Preparation

Handling

Post-Handling

Review SDS and SOPs

Inspect and Don PPE

Prepare Workspace (Fume Hood)

Verify Emergency Equipment Access

Weigh/Measure Chemical
(Avoid Dust Generation)

Mix and Dilute
(Keep Below Eye Level)

Decontaminate Equipment

Properly Store/Dispose of Fenoxycarb

Clean Workspace

Carefully Remove and Clean PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Fenoxycarb.
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Emergency and Disposal Plan
Spill Response Protocol:

Immediate and correct response to a spill is critical to prevent exposure and environmental

contamination.

Evacuate and Isolate:

Immediately evacuate non-essential personnel from the spill area.

Isolate the spill area. For solids, this is at least 25 meters (75 feet) in all directions.

Alert Personnel: Notify your lab supervisor and institutional safety officer.

Control the Spill (If Safe to Do So):

Wear appropriate PPE, including respiratory protection if dust is present.

Do not touch or walk through spilled material.

For dry spills, carefully sweep or shovel the material into a clean, dry, labeled container for

disposal. Avoid creating dust.

Cover the spill with a plastic sheet to minimize spreading.

Decontaminate:

Clean the spill area with detergent and water.

Collect all cleanup materials in a sealed container for proper disposal as hazardous waste.

First Aid:

Skin Contact: Remove contaminated clothing immediately. Vigorously wash the affected

area with soap and water.

Eye Contact: Immediately flush eyes with clean water for at least 15 minutes at an

eyewash station and seek medical attention.
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Inhalation: Move the victim to fresh air. If breathing is difficult, administer artificial

respiration and seek immediate medical attention.

Fenoxycarb Spill Response Workflow

Immediate Actions

Cleanup (If Safe)

First Aid

Spill Occurs

Evacuate Area

Skin: Remove clothing, wash with soap & water

If Exposed

Alert Supervisor & Safety Officer

Isolate Spill (25m for solids)

Don Full PPE

Contain Spill (Cover with plastic)

Sweep Solid Material into Labeled Container

Decontaminate Area with Detergent & Water

Seek Medical Attention

After Decontamination

Eyes: Flush for 15 mins at eyewash station

Inhalation: Move to fresh air
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Caption: Emergency workflow for a Fenoxycarb spill.

Disposal Plan:

Proper disposal is essential to prevent environmental contamination. Fenoxycarb is very toxic

to aquatic life with long-lasting effects.

Product Disposal:

Do not dispose of undiluted chemicals on-site.

Unused Fenoxycarb should be treated as hazardous waste. Dispose of it through an

approved waste disposal plant or by returning it to the supplier.

Container Disposal:

Never reuse pesticide containers for any other purpose.

Triple-rinse empty containers. Add the rinsate (the rinse water) to the spray tank to use as

part of the product application.

After rinsing, puncture and dispose of the container in a local authority landfill, if permitted,

or in a designated disposal pit. Do not burn empty containers.

Contaminated Materials:

All materials used to clean up spills (e.g., absorbents, contaminated clothing, gloves) must

be collected in a sealed, labeled container and disposed of as hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Fenoxycarb]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672525#personal-protective-equipment-for-
handling-fenoxycarb]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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